Cas no 824951-42-0 (Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride)
![Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride structure](https://www.kuujia.com/scimg/cas/824951-42-0x500.png)
824951-42-0 structure
Product name:Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
- 4-[(2-formylphenyl)methylamino]butanoic acid,hydrochloride
- 824951-42-0
- 4-{[(2-Formylphenyl)methyl]amino}butanoic acid--hydrogen chloride (1/1)
- DTXSID40837690
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- Inchi: InChI=1S/C12H15NO3.ClH/c14-9-11-5-2-1-4-10(11)8-13-7-3-6-12(15)16;/h1-2,4-5,9,13H,3,6-8H2,(H,15,16);1H
- InChI Key: RIXPKBIHIGDJDQ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)CNCCCC(=O)O)C=O.Cl
Computed Properties
- Exact Mass: 257.0818711g/mol
- Monoisotopic Mass: 257.0818711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride Related Literature
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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3. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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5. Book reviews
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